Cas no 226700-90-9 (Cyclobutanecarboxaldehyde,2-pentyl-)

• Product Name: Cyclobutanecarboxaldehyde,2-pentyl-
• CAS No: 226700-90-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 244851
• Update Time: 2024-01-26

Cyclobutanecarboxaldehyde,2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde,2-pentyl-
• Cyclobutanecarboxaldehyde, 2-pentyl- (9CI)

• Inchi： 1S/C10H18O/c1-2-3-4-5-9-6-7-10(9)8-11/h8-10H,2-7H2,1H3
• InChI Key： HPOBTFFGCYCNCL-UHFFFAOYSA-N
• SMILES： C1(C=O)CCC1CCCCC

Computed Properties

• Exact Mass: 154.136
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2